2-((4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzonitrile

• IUPAC Name: 2-[(4-methyl-5-oxo-3-pyridin-2-yl-1,2,4-triazol-1-yl)methyl]benzonitrile
• InChI: InChI=1S/C16H13N5O/c1-20-15(14-8-4-5-9-18-14)19-21(16(20)22)11-13-7-3-2-6-12(13)10-17/h2-9H,11H2,1H3
• InChI Key: YEFGRTISURNWOF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)CC2=CC=CC=C2C#N)C3=CC=CC=N3
• Molecular Formula: C16H13N5O
• Molecular Weight: 291.31 g/mol

Description

2-((4-methyl-5-oxo-3-(pyridin-2-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)methyl)benzonitrile is a useful research compound. Its molecular formula is C16H13N5O and its molecular weight is 291.314. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

HIF Prolylhydroxylase Domain-1 (PHD-1) Inhibition

One notable application involves the design of inhibitors targeting the hypoxia-inducible factor prolylhydroxylase domain-1 (PHD-1) enzyme. These inhibitors are based on the 4-{[1,2,4]triazolo[1,5-a]pyridin-5-yl}benzonitrile scaffold, demonstrating a unique binding mode characterized by a monodentate interaction with the active site Fe2+ ion. This interaction is facilitated by the triazolo N1 atom, while the benzonitrile group accepts a hydrogen-bonding interaction. Such inhibitors exhibit potent PHD-1 inhibition alongside favorable physicochemical and pharmacokinetic properties (Ahmed et al., 2017).

Metal Complex Synthesis

Another application includes the synthesis of η5 and η6-cyclic π-perimeter hydrocarbon platinum group metal complexes. In this context, the compound acts as a ligand to form mononuclear complexes with notable structural characteristics. These complexes are synthesized through reactions with specific ruthenium and iridium compounds, where the nitrile group remains as a free pendant, not participating in the complexation but contributing to the overall structural configuration (Sairem et al., 2012).

Fungicidal Activity

Research into novel 1,2,4-triazole derivatives containing oxime ether and phenoxy pyridine moiety reveals potential fungicidal applications. These compounds, characterized by their structural integrity through nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have exhibited moderate to high antifungal activities against various phytopathogens. Specifically, certain derivatives have shown broad-spectrum antifungal activities, comparable to commercial fungicides, which underscores their potential as new fungicidal agents (Bai et al., 2020).